p-menthatriene,p-mentha-1,3,8-triene

• CAS No.: 18368-95-1
• Product Name: p-menthatriene,p-mentha-1,3,8-triene
• Molecular Formula: C10H14
• Molecular Weight: 134.22 g/mol
• IUPAC Name: 1-methyl-4-prop-1-en-2-ylcyclohexa-1,3-diene
• Standard InChI: InChI=1S/C10H14/c1-8(2)10-6-4-9(3)5-7-10/h4,6H,1,5,7H2,2-3H3
• Standard InChIKey: XNMPFDIYAMOYRM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(CC1)C(=C)C
• Canonical SMILES: CC1=CC=C(CC1)C(=C)C
• Description: P-mentha-1,3,8-triene is a monoterpene that is cyclohexa-1,3-diene substituted at positions 1 and 4 by methyl and prop-1-en-2-yl groups respectively. It has a role as a plant metabolite, a human xenobiotic metabolite and a volatile oil component. It is a monoterpene and a cyclohexadiene. It derives from a p-menthane.; p-Mentha-1, 3, 8-triene, also known as 1, 3, 8-menthatriene, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. p-Mentha-1, 3, 8-triene is considered to be a practically insoluble (in water) and relatively neutral molecule. p-Mentha-1, 3, 8-triene has been detected in multiple biofluids, such as feces and saliva. Within the cell, p-mentha-1, 3, 8-triene is primarily located in the membrane (predicted from logP) and cytoplasm. p-Mentha-1, 3, 8-triene can be biosynthesized from p-menthane. p-Mentha-1, 3, 8-triene is a camphor, herbal, and turpentine tasting compound that can be found in dill, herbs and spices, and parsley. This makes p-mentha-1, 3, 8-triene a potential biomarker for the consumption of these food products.
• Synonyms: p-menthatriene,p-mentha-1,3,8-triene
• PubChem Compound: 176983
• Last Modified: Nov 11 2021